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Compound of Interest

Compound Name: Dibritannilactone B

Cat. No.: B15592887 Get Quote

An overview of the current, albeit limited, state of knowledge on the novel sesquiterpenoid,

Dibritannilactone B. This document outlines its chemical and physical properties, and

explores its potential biological activities and mechanisms of action based on related

compounds. It also provides generalized experimental protocols and workflows relevant to the

study of natural products of this class.

Introduction
Dibritannilactone B is a naturally occurring sesquiterpenoid dimer isolated from the aerial

parts of Inula britannica, a plant with a history of use in traditional medicine.[1] It is classified as

a sesquiterpene lactone, a class of compounds known for a wide range of biological activities.

[2][3] The compound has the chemical formula C34H46O9 and a molecular weight of 598.72

g/mol , with the assigned CAS number 1829580-18-8.[2][3] Despite its identification, publicly

available, peer-reviewed research on its specific biological activities, mechanism of action, and

total synthesis is currently scarce.[2] This guide aims to consolidate the available information

and provide a framework for future research by drawing parallels with structurally related

compounds and outlining general experimental approaches.

Chemical and Physical Properties
The available data on Dibritannilactone B is primarily sourced from chemical suppliers. It is

important to note that some inconsistencies have been reported regarding its CAS number,

which has also been associated with a different chemical entity.[3] Researchers are therefore
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advised to verify the identity of any obtained samples.[3] While the structure has reportedly

been confirmed by NMR, the detailed spectral data is not publicly accessible.[3]

Property Value Source

CAS Number 1829580-18-8 [2][3]

Molecular Formula C34H46O9 [2][3]

Molecular Weight 598.72 g/mol [2][3]

Source Organism Inula britannica [1][2]

Physical Description Powder [3]

Purity
>98% (as determined by

HPLC)
[3]

Biological Activity and Potential Applications
While specific quantitative data for Dibritannilactone B is not yet published, vendor

information suggests it may modulate cellular signaling pathways involved in inflammation and

apoptosis.[3] This positions it as a compound of interest for the development of new treatments

for inflammatory diseases and cancer.[3]

Anti-inflammatory Activity
Research on the natural form of Dibritannilactone B has indicated anti-inflammatory

properties through the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-

stimulated RAW 264.7 macrophage cells.[1]

Compound Concentration NO Inhibition (%) IC50 (µM)

Dibritannilactone B 10 µM Moderate 10.86 - 49.44

Note: The exact percentage of inhibition at a specific concentration was not available in the

reviewed literature, but the IC50 range suggests moderate activity.[1]

Experimental Protocols
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Detailed experimental protocols for the isolation, synthesis, or biological evaluation of

Dibritannilactone B are not available in published literature.[2][3] However, a general workflow

for the isolation and bioactivity testing of sesquiterpene lactones from Inula species can be

outlined.

General Isolation and Bioactivity Testing Workflow

Isolation and Purification

Structure Elucidation

Bioactivity Testing

Plant Material (Inula britannica) Extraction Bioactive Fractionation Chromatography (Silica gel, Sephadex LH-20) HPLC Pure Dibritannilactone B NMR

HRMS

LPS-stimulated RAW 264.7 Macrophages Nitric Oxide Production Assay IC50 Determination

Click to download full resolution via product page

Workflow for the isolation and bioactivity testing of natural Dibritannilactone B.

Cell Viability Assay (MTT Assay)
A common method to assess the cytotoxic effects of a compound on cancer cell lines.[4]

Cell Seeding: Plate cancer cells (e.g., A549, MCF-7, HeLa) in 96-well plates at a density of 5

x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours.[4]

Compound Treatment: Treat the cells with various concentrations of Dibritannilactone B
(e.g., 0.1, 1, 10, 50, 100 µM) and a vehicle control for 24, 48, and 72 hours.[4]

MTT Incubation: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4

hours at 37°C.[4]
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Formazan Solubilization: Remove the medium and add 150 µL of DMSO to dissolve the

formazan crystals.[5]

Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm)

using a microplate reader.

Potential Signaling Pathways
Based on the activities of other sesquiterpene lactones, Dibritannilactone B may exert its anti-

inflammatory and apoptotic effects through the modulation of key signaling pathways.

Hypothetical Anti-Inflammatory Signaling Pathway
A potential mechanism for the anti-inflammatory action of Dibritannilactone B could involve

the inhibition of the NF-κB signaling pathway, a common target for many natural anti-

inflammatory compounds.[2]
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Hypothetical inhibition of the NF-κB pathway by Dibritannilactone B.

Hypothetical Intrinsic Apoptotic Pathway
The potential pro-apoptotic effects of Dibritannilactone B could be mediated through the

intrinsic (mitochondrial) pathway.[2]
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Hypothetical induction of the intrinsic apoptotic pathway by Dibritannilactone B.

Future Directions
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Dibritannilactone B is a structurally identified natural product with potential therapeutic

relevance.[2] However, the current lack of comprehensive data necessitates further research.

Key future directions include:

Total Synthesis: The development of a total synthesis route is crucial to provide a reliable

supply for in-depth biological studies and to enable the creation of structural analogues for

structure-activity relationship (SAR) studies.[1]

Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling

pathways affected by Dibritannilactone B is essential to understand its biological effects.[2]

In-depth Biological Screening: Comprehensive screening for its cytotoxic, anti-inflammatory,

and other biological activities, including the determination of IC50/EC50 values, is required to

quantify its potential.[2]

Conclusion
Dibritannilactone B represents an intriguing but currently understudied natural product. While

preliminary information suggests potential anti-inflammatory and apoptotic activities, a

significant amount of foundational research is required to validate these claims and to fully

understand its therapeutic potential. The methodologies and frameworks presented in this

guide offer a roadmap for researchers to systematically investigate this promising compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Dibritannilactone B: An In-depth Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15592887#dibritannilactone-b-literature-review-and-
summary]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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